Cas no 149-57-5 (Levulinic acid)

• Product Name: Levulinic acid
• CAS No: 149-57-5
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD00002675
• CID: 36582
• PubChem ID: 8697
• Update Time: 2026-01-04

Levulinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethylhexanoic acid
• 2-BUTYLBUTANOIC ACID
• (+/-)-2-ETHYLHEXANOIC ACID
• 2-ETHYLHEXOIC ACID
• 3-HEPTANECARBOXYLIC ACID
• A-ETHYLCAPROIC ACID
• ALPHA-ETHYLCAPROIC ACID
• BUTYLETHYLACETIC ACID
• CARBOXYLIC ACID C8
• ETHYLBUTYLACETIC ACID
• OCTANOIC ACID
• RARECHEM AL BE 0136
• (RS)-2-Ethylhexansαure
• 2-Ethyl-1-hexanoic acid
• 2-ethylhexanoic
• 2-ethylhexanoicacid(eha)
• 2-ethyl-hexansyra
• 2-Ethylcaproic acid
• (±)-2-Ethylhexanoic acid
• 2-ethyl-hexanoic acid
• 2-Ethylhexanoic acid1000µg
• Carboxylic acid
• Ethylhexanoic acid
• Ethylhexoic acid
• Isocaprylic acid
• Neodymoctic acid
• α-Ethylcaproic acid
• Caproicacid, a-ethyl- (4CI)
• (?à)-2-Ethylhexanoic acid
• NSC8881
• Octylic acid
• a-Ethylhexanoic acid
• 2-Ethylcapronic acid
• 2-Ethylhexanoi
• 2-Ethylhexansαure
• CAPRYLIC ACID(SG)
• Ethylhexanoic aci
• 2-Ethylhexoicacid
• a-Ethylcaproicacid
• α-Ethylcaproicacid
• Hexanoic acid, 2-ethyl-
• Ethyl hexanoic acid
• 2-ethyl hexanoic acid
• 2-Ethylhexansaeure
• 2-ethyl-hexoic acid
• Kyselina 2-ethylkapronova [Czech]
• alpha-ethyl caproic acid
• .alpha.-Ethylcaproic acid
• Ethyl hexanoic acid, 2-
• (+/-)-2
• 2-Ethyl-Hexonic acid
• SMR001252268
• alpha-Ethylhexanoic acid
• MLS002415695
• MLSMR
• Levulinic acid

• MDL： MFCD00002675
• Inchi： 1S/C8H16O2/c1-3-5-6-7(4-2)8(9)10/h7H,3-6H2,1-2H3,(H,9,10)
• InChI Key： OBETXYAYXDNJHR-UHFFFAOYSA-N
• SMILES： CCCCC(C(=O)O)CC
• BRN： 1750468

Computed Properties

• Exact Mass: 144.11500
• Monoisotopic Mass: 144.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Colorless oily liquid.
• Density: 0.903 g/mL at 25 °C(lit.)
• Melting Point: -59 ºC
• Boiling Point: 228 °C(lit.)
• Flash Point: Fahrenheit: 237.2 ° f < br / > Celsius: 114 ° C < br / >
• Refractive Index: n20/D 1.425(lit.)
• PH: 3 (1.4g/l, H2O, 20℃)
• Solubility: 1.4g/l
• Water Partition Coefficient: 2 g/L (20 ºC)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, reducing agents, bases.
• PSA: 37.30000
• LogP: 2.28740
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: <0.01 mmHg ( 20 °C)
  10 mmHg ( 115 °C)
• Solubility: Slightly soluble in cold water and ethanol, soluble in hot water, ether, ethyl acetate, acetic acid, acetone, benzene and chloroform. Dissolve 0.25% in water at 20 ℃; Water dissolved 1.2% in 2-ethylhexanoic acid.

Levulinic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H312,H318,H361
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：1
• Hazard Category Code： 63
• Safety Instruction： S36/37
• FLUKA BRAND F CODES：13
• RTECS：MO7700000
• Hazardous Material Identification：
• Explosive Limit：1.04%, 135°F
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Keep container closed when not in use. Store in a cool, dry, well ventilated area away from incompatible substances.
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R63
• Packing Group：II
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Levulinic acid

Levulinic acid (CAS No. 149-57-5): A Versatile Compound in Modern Chemical and Pharmaceutical Applications

Levulinic acid, with the chemical formula C₅H₈O₃, is a white crystalline solid at room temperature and is widely recognized for its significant role in the chemical and pharmaceutical industries. Its CAS number, CAS No. 149-57-5, uniquely identifies it as a compound of great interest in both academic research and industrial applications. This compound, also known as 2-pentanone-4-carboxylic acid, has garnered attention due to its multifaceted utility, ranging from energy storage solutions to advanced pharmaceutical formulations.

The production of levulinic acid primarily involves the hydrolysis of cellulose or hemicellulose, making it a valuable byproduct in the biofuel industry. This process not only contributes to sustainable energy production but also provides a renewable source for various chemical intermediates. The increasing demand for green chemistry solutions has positioned levulinic acid as a key player in the development of eco-friendly chemical processes.

In recent years, levulinic acid has been extensively studied for its potential applications in pharmaceuticals. One of the most notable areas is its use as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its carboxylic acid group allows for further functionalization, making it a versatile building block for complex drug molecules. For instance, researchers have explored its role in developing novel antiviral and anticancer agents, where its structural properties contribute to enhanced drug efficacy and bioavailability.

The compound's reactivity also makes it valuable in materials science. Specifically, levulinic acid has been utilized in the creation of advanced polymers and coatings. These materials exhibit improved thermal stability and mechanical strength, which are crucial for applications in aerospace and automotive industries. Furthermore, its ability to form cross-linked networks has led to innovations in biodegradable packaging materials, aligning with global efforts to reduce environmental impact.

A particularly exciting development in the field of levulinic acid research is its application in optoelectronic devices. Researchers have discovered that when incorporated into organic semiconductors, it can significantly enhance charge transport properties. This finding opens up possibilities for more efficient organic light-emitting diodes (OLEDs) and photovoltaic cells. The potential to improve energy efficiency in display technologies and renewable energy systems underscores the importance of continued research into this compound.

The pharmaceutical industry has also leveraged levulinic acid's properties for medical imaging techniques. When used as an contrast agent, it enhances the visibility of certain tissues during magnetic resonance imaging (MRI). This application has improved diagnostic accuracy, particularly in neurological disorders where detailed imaging is critical. The compound's ability to selectively bind to specific biological targets makes it a promising candidate for targeted drug delivery systems as well.

In addition to these applications, levulinic acid plays a role in chemical synthesis beyond pharmaceuticals. It serves as a precursor for producing furan derivatives, which are essential in the manufacture of agrochemicals and specialty chemicals. The versatility of this compound underscores its importance as a raw material in various industrial processes.

The future prospects of levulinic acid are promising, with ongoing research focusing on expanding its applications further. Innovations in catalytic processes are expected to enhance its production efficiency, making it even more accessible for industrial use. Moreover, exploring new synthetic pathways could unlock additional functionalities, broadening its utility across multiple sectors.

In conclusion, Levulinic acid (CAS No. 149-57-5) stands out as a compound with extensive applications across chemical synthesis, pharmaceutical development, materials science, and energy storage. Its unique properties and adaptability make it indispensable in modern industrial and academic research. As advancements continue to emerge, the potential uses of this compound are likely to grow even further, reinforcing its significance in shaping the future of various scientific disciplines.